Cas no 7403-18-1 (N-(7-methoxyquinoxalin-5-yl)-4-methylbenzenesulfonamide)

• Product Name: N-(7-methoxyquinoxalin-5-yl)-4-methylbenzenesulfonamide
• CAS No: 7403-18-1
• MF: C₁₆H₁₅N₃O₃S
• MW: 329.373602151871
• CID: 978841
• PubChem ID: 343866
• Update Time: 2025-04-19

N-(7-methoxyquinoxalin-5-yl)-4-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(7-methoxyquinoxalin-5-yl)-4-methylbenzenesulfonamide
• N-(7-Methoxy-5-quinoxalinyl)-4-methylbenzenesulfonamide
• 7403-18-1
• NSC 400399
• N-(7-methoxyquinoxalin-5-yl)-4-methyl-benzenesulfonamide
• NSC-400399
• NCI60_003736
• NSC400399
• CHEMBL1981509
• DTXSID10224836
• DS-001970

• Inchi： 1S/C16H15N3O3S/c1-11-3-5-13(6-4-11)23(20,21)19-15-10-12(22-2)9-14-16(15)18-8-7-17-14/h3-10,19H,1-2H3
• InChI Key： VSLTWIBKZONEPS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1=CC(=CC2C1=NC=CN=2)OC)(=O)=O

Computed Properties

• Exact Mass: 329.08355
• Monoisotopic Mass: 329.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• Density: 1.375
• Boiling Point: 521.9°C at 760 mmHg
• Flash Point: 269.4°C
• Refractive Index: 1.657
• PSA: 81.18
• LogP: 3.90140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds